Cas no 5726-99-8 (1-n,4-n-bis[4-(1,4,5,6-tetrahydropyrimidin-2-yl)phenyl]piperazine-1,4-dicarboxamide;hydrochloride)

• Product Name: 1-n,4-n-bis[4-(1,4,5,6-tetrahydropyrimidin-2-yl)phenyl]piperazine-1,4-dicarboxamide;hydrochloride
• CAS No: 5726-99-8
• MF: C₂₆H₃₃ClN₈O₂
• MW: 525.045623540878
• CID: 1603378
• PubChem ID: 54604176
• Update Time: 2025-04-21

1-n,4-n-bis[4-(1,4,5,6-tetrahydropyrimidin-2-yl)phenyl]piperazine-1,4-dicarboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-N,4-N-bis[4-(1,4,5,6-tetrahydropyrimidin-2-yl)phenyl]piperazine-1,4-dicarboxamide,hydrochloride
• 1-N,4-N-bis[4-(1,4,5,6-tetrahydropyrimidin-2-yl)phenyl]piperazine-1,4-dicarboxamide
• hydrochloride
• NSC83458
• N~1~,N~4~-Bis[4-(1,4,5,6-tetrahydropyrimidin-2-yl)phenyl]piperazine-1,4-dicarboxamide--hydrogen chloride (1/1)
• NSC-83458
• 5726-99-8
• DTXSID40713804
• 1-n,4-n-bis[4-(1,4,5,6-tetrahydropyrimidin-2-yl)phenyl]piperazine-1,4-dicarboxamide;hydrochloride

• Inchi： 1S/C26H32N8O2.ClH/c35-25(31-21-7-3-19(4-8-21)23-27-11-1-12-28-23)33-15-17-34(18-16-33)26(36)32-22-9-5-20(6-10-22)24-29-13-2-14-30-24;/h3-10H,1-2,11-18H2,(H,27,28)(H,29,30)(H,31,35)(H,32,36);1H
• InChI Key： QXRWOGSARUXTON-UHFFFAOYSA-N
• SMILES： Cl.O=C(NC1C=CC(=CC=1)C1=NCCCN1)N1CCN(C(NC2C=CC(=CC=2)C2=NCCCN2)=O)CC1

Computed Properties

• Exact Mass: 488.26516
• Monoisotopic Mass: 523.233675
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 754
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114

Experimental Properties

• Density: 1.38
• Boiling Point: 852.6°C at 760 mmHg
• Flash Point: 469.4°C
• Refractive Index: 1.709
• PSA: 113.46